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Compound of Interest

Dihydridotetrakis(triphenylphosphine
Compound Name:
)ruthenium(ll)

Cat. No.: B106754

Audience: Researchers, scientists, and drug development professionals.

Introduction: Dihydridotetrakis(triphenylphosphine)ruthenium(ll), with the chemical formula
RuH2(PPh3)4, is a versatile and efficient homogeneous catalyst used in a wide array of organic
transformations.[1] This ochre, crystalline solid is particularly noted for its activity in hydrogenation,
transfer hydrogenation, isomerization, and carbon-carbon bond-forming reactions.[1][2][3] Its utility
spans the synthesis of fine chemicals, pharmaceuticals, and agrochemicals.[1] These application
notes provide detailed experimental setups and protocols for several key reactions catalyzed by
RuH2(PPh3)4.

Overview of Catalytic Applications

RuH2(PPh3)4 is a precursor to a coordinatively unsaturated species that is the active catalyst. It
finds application in numerous transformations, highlighting its versatility.
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Catalytic Reaction Substrate Class Product Class Reference
) Alkenes, Alkynes,

Hydrogenation Alkanes, Alcohols [3114]
Ketones

Transfer Hydrogenation  Ketones, Imines Alcohols, Amines [1]

C-H Arylation Acylarenes Diaryl ketones [5]

) . Active methylene

Michael Addition Adducts [2]

compounds
o Allenes, Silyl enol
Isomerization Alkynes, Allyl alcohols [1112]
ethers
Knoevenagel a,B-unsaturated
i Aldehydes/Ketones [1]
Condensation compounds
. . . Amides, Carboxylic
Hydration of Nitriles Nitriles ) [1]
acids

Oxidative

Alcohols Esters [2]

Condensation

Experimental Workflows and Mechanisms

A general workflow for utilizing RuH2(PPh3)4 in a catalytic reaction involves careful handling under

inert conditions, as the catalyst and its intermediates can be sensitive to air and moisture.
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General Experimental Workflow for RuH2(PPh3)4 Catalysis
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Caption: General workflow for a typical catalytic reaction using RuH2(PPh3)4.
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The catalytic cycle for transfer hydrogenation often involves the formation of a ruthenium hydride
species, which is the key hydrogen-donating intermediate.

Simplified Catalytic Cycle for Transfer Hydrogenation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for every
specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential
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researchers to drive progress in science and industry.
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